Cas no 7136-72-3 (Ketone, 4-isopropylpyrrol-2-yl methyl (7CI,8CI))
7136-72-3 structure
Product name:Ketone, 4-isopropylpyrrol-2-yl methyl (7CI,8CI)
Ketone, 4-isopropylpyrrol-2-yl methyl (7CI,8CI) Chemical and Physical Properties
Names and Identifiers
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- Ketone, 4-isopropylpyrrol-2-yl methyl (7CI,8CI)
- SCHEMBL26723871
- 1-(4-Isopropyl-1H-pyrrol-2-yl)ethanone
- 7136-72-3
- KETONE, 4-ISOPROPYLPYRROL-2-YL METHYL
- DB-287854
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- Inchi： InChI=1S/C9H13NO/c1-6(2)8-4-9(7(3)11)10-5-8/h4-6,10H,1-3H3
- InChI Key： VBQSHJWBZGCSEX-UHFFFAOYSA-N
- SMILES： CC(C)C1=CNC(=C1)C(=O)C
Computed Properties
- Exact Mass: 151.099714038g/mol
- Monoisotopic Mass: 151.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.9Ų
- XLogP3: 1.9
Ketone, 4-isopropylpyrrol-2-yl methyl (7CI,8CI) Related Literature
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Daqiang Yuan J. Mater. Chem. A, 2017,5, 1334-1347
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Qianying Zhang,Wenjing Wang,Shan Huang,Sha Yu,Tingting Tan,Jun-Jie Zhu Chem. Sci., 2020,11, 1948-1956
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Lingling Wang,Ming Lu,Mei Yi,Lijun Chen,Jian Shen,Zhong Li,Lei Li,Ye Yang,Jianping Zhang,Yuan Li RSC Adv., 2015,5, 52952-52957
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Philjae Kang,Hien Duy Mai,Hyojong Yoo Dalton Trans., 2018,47, 6660-6665
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